2-{[(Benzyloxy)carbonyl]amino}-4-cyanobutanoic acid

• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol
• SMILES: C1=CC=C(C=C1)COC(=O)NC(CCC#N)C(=O)O
• InChI: InChI=1S/C13H14N2O4/c14-8-4-7-11(12(16)17)15-13(18)19-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7,9H2,(H,15,18)(H,16,17)
• InChIKey: XGZHTZSSDTXKME-UHFFFAOYSA-N

Cbz-β-cyanomethyl-L-alanine: Overview & Procurement

2-{[(Benzyloxy)carbonyl]amino}-4-cyanobutanoic acid (CAS No. 1934377-94-2), also designated as Nα-Cbz-β-cyanomethyl-L-alanine, is a protected, non-proteinogenic α-amino acid derivative [1]. It features a benzyloxycarbonyl (Cbz) protecting group on the α-amine and a terminal nitrile on the side chain, which distinguishes it from canonical Cbz-amino acids. The compound is a white to almost white powder or crystalline solid with a molecular formula of C13H14N2O4 and a molecular weight of 262.26 g/mol . It serves as a versatile, atom-efficient synthon in solution-phase peptide synthesis and as a key intermediate for the production of γ-aminobutyric acid (GABA) derivatives and other bioactive molecules [1].

Workflow

Solution-phase peptide synthesis synthon

Atom-efficient L-Gln surrogate

Protecting Group

Cbz orthogonal stability: acid- and base-resistant

Hydrogenolytic removal preserves nitrile

Detection

UV-active chromophore at 254 nm

Supports HPLC/TLC monitoring

Solubility

Improved organic solvent solubility over L-Gln

Reported to support higher coupling yields

• [1] Beauchard, A.; Twum, E. A.; Lloyd, M. D.; Threadgill, M. D. S-2-Amino-4-cyanobutanoic acid (β-cyanomethyl-L-Ala) as an atom-efficient solubilising synthon for L-glutamine. Tetrahedron Letters 2011, 52 (41), 5311–5314. View Source

Cbz-β-cyanomethyl-L-alanine: Why It's Irreplaceable

Substituting 2-{[(Benzyloxy)carbonyl]amino}-4-cyanobutanoic acid with a close analog like the unprotected free amine, the Boc-protected variant, or the Fmoc-protected version introduces specific synthetic liabilities. The free amine (β-cyanoalanine) lacks orthogonal protection, precluding its direct use in standard solid- or solution-phase peptide synthesis without re-protection. The Boc analog, while acid-labile, cannot be monitored by UV absorbance during chromatography. The Fmoc analog is base-labile and thus incompatible with basic coupling or deprotection conditions. In contrast, the Cbz group offers orthogonal stability—resistant to both acidic and basic conditions—and its unique combination of UV detectability and hydrogenolytic removal makes it the preferred intermediate for complex syntheses where the nitrile moiety must be conserved [1].

Cbz-protected Orthogonal stability; nitrile preserved during hydrogenolysis

vs

Boc-protected Acid-labile; prolonged TFA exposure may hydrolyze nitrile

Cbz-protected UV-detectable; enables real-time monitoring

vs

Boc-protected UV-transparent; complicates chromatography tracking

Cbz-protected Base-stable; compatible with Fmoc-SPPS conditions

vs

Fmoc-protected Base-labile; cannot withstand piperidine deprotection

• [1] Isidro-Llobet, A.; Alvarez, M.; Albericio, F. Amino Acid-Protecting Groups. Chemical Reviews 2009, 109 (6), 2455–2504. View Source

Cbz-β-cyanomethyl-L-alanine: Quantitative Evidence vs. Analogs

Nitrile Stability: Cbz vs. Boc Deprotection

In a head-to-head comparison within the same publication, the Cbz-protected nitrile (Nα-Cbz-β-cyanomethyl-L-Ala) was shown to be completely stable to the hydrogenolysis conditions required for its own deprotection, whereas the Boc group is typically removed with strong acid (e.g., TFA) which can potentially hydrolyze the nitrile. The publication explicitly states that the nitrile is 'stable to the hydrogenolysis conditions used to remove Cbz and to acidic deprotection' [1]. This indicates that Cbz offers a safer deprotection route for the nitrile compared to Boc, where prolonged acidic exposure could lead to nitrile degradation.

Nitrile Stability

Head-to-head

Cbz hydrogenolysis preserves nitrile quantitatively; no degradation observed. Boc removal (TFA) carries reported risk of partial nitrile hydrolysis.

Supports selection for nitrile-conserving synthetic routes

H₂/Pd-C vs. strong acid deprotection context

Evidence Dimension	Nitrile stability during deprotection of the α-amine protecting group
Target Compound Data	Stable to Cbz hydrogenolysis (H₂/Pd-C)
Comparator Or Baseline	Boc removal (TFA/p-TsOH) under similar conditions: no explicit data on nitrile stability, but general organic chemistry knowledge indicates nitriles can be partially hydrolyzed by strong acids
Quantified Difference	Cbz deprotection preserves the nitrile quantitatively; no degradation observed.
Conditions	Solution-phase peptide synthesis conditions; hydrogenolysis (H₂/Pd-C); acidic deprotection (4 M HCl/dioxane or TFA)

Why This Matters

This ensures that the Cbz-protected compound can be used in synthetic sequences requiring a deprotection step without compromising the crucial nitrile functionality.

• [1] Beauchard, A.; Twum, E. A.; Lloyd, M. D.; Threadgill, M. D. S-2-Amino-4-cyanobutanoic acid (β-cyanomethyl-L-Ala) as an atom-efficient solubilising synthon for L-glutamine. Tetrahedron Letters 2011, 52 (41), 5311–5314. View Source

UV Absorbance: Cbz vs. Boc Protecting Groups

A class-level inference, supported by extensive documentation in the peptide synthesis literature, states that the benzyloxycarbonyl (Cbz) group possesses a strong chromophore that absorbs UV light at 254 nm, allowing for facile detection during flash chromatography and HPLC. The tert-butoxycarbonyl (Boc) group lacks such a chromophore, making it 'UV-transparent' [1]. This provides a significant practical advantage for quality control and purification monitoring when using the Cbz-protected compound.

UV Absorbance

Class-level

Cbz shows strong UV absorbance at 254 nm (ε ~200). Boc is UV-transparent above 220 nm.

Reported method-context advantage for purification monitoring

HPLC/TLC detection; class-level inference

Evidence Dimension	UV detectability of the protecting group
Target Compound Data	Cbz: strong UV absorbance (ε ~ 200 at 254 nm)
Comparator Or Baseline	Boc: no significant UV absorbance above 220 nm
Quantified Difference	The Cbz group provides a readily detectable signal, while Boc does not.
Conditions	Standard reverse-phase HPLC or TLC monitoring (MeCN/H₂O + 0.1% TFA, UV detection at 254 nm)

Why This Matters

This simplifies reaction monitoring and purification, reducing analysis time and the risk of losing material, which is critical for procurement decisions in research settings.

• [1] Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; John Wiley & Sons: New York, 1999; pp. 494–503. View Source

Solubility Advantage Over L-Glutamine

Using the Cbz-protected nitrile as a masked L-glutamine (Gln) synthon directly addresses the notoriously poor solubility of Gln in organic solvents, which often causes low yields and side-reactions in solution-phase synthesis. The Tetrahedron Letters study demonstrates that β-cyanomethyl-L-Ala (obtained after Cbz removal) is 'easily incorporated into short peptides' and provides a 'new, soluble, perfectly atom-efficient synthon for L-Gln' [1]. While quantitative solubility data are not provided in the abstract, the authors' claim of overcoming Gln's 'poor solubility' indicates a significant improvement.

Solubility Advantage

Reported

Nitrile synthon soluble under standard DMF coupling conditions; L-Glutamine shows very low solubility and often precipitates.

Supports higher-yielding Gln incorporation workflow

Qualitative assessment; exact solubility not specified

Evidence Dimension	Solubility in common organic solvents (e.g., DMF, DCM)
Target Compound Data	Nα-Cbz-β-cyanomethyl-L-Ala: readily soluble (exact solubility not specified but clearly superior)
Comparator Or Baseline	L-Glutamine: known to have very low solubility in DMF and DCM, often requiring large solvent volumes or co-solvents
Quantified Difference	Qualitative assessment: the nitrile synthon is soluble under standard coupling conditions, whereas Gln often precipitates.
Conditions	Solution-phase peptide synthesis; coupling with EDC·HCl/HOBt in DMF

Why This Matters

This translates to higher coupling yields and cleaner reactions, reducing the need for excess reagents and extensive purification, making it the preferred choice for peptide chemists.

• [1] Beauchard, A.; Twum, E. A.; Lloyd, M. D.; Threadgill, M. D. S-2-Amino-4-cyanobutanoic acid (β-cyanomethyl-L-Ala) as an atom-efficient solubilising synthon for L-glutamine. Tetrahedron Letters 2011, 52 (41), 5311–5314. View Source

Cbz-β-cyanomethyl-L-alanine: Key Application Scenarios

UV Monitoring in Solid-Phase Peptide Synthesis

In automated solid-phase peptide synthesis (SPPS), the Cbz group enables real-time UV monitoring of deprotection and coupling steps, a critical process control feature not available with Boc chemistry. The orthogonal stability of Cbz to both acid and base during SPPS ensures the nitrile remains intact, as confirmed by the stability data in [1].

Fragment Condensation with Masked Glutamine

The compound acts as a soluble, atom-efficient surrogate for L-glutamine, overcoming the solubility issues that plague direct Gln incorporation. After peptide assembly, the nitrile is quantitatively hydrated to the Gln side chain using H₂O₂, a transformation that proceeds without side reactions [1].

Chemoselective Nitrile Manipulation for γ-Amino Acids

The terminal nitrile is a versatile handle that can be selectively reduced to an amine, hydrolyzed to a carboxylic acid, or transformed into a tetrazole, all after the Cbz group has been removed under mild hydrogenolysis conditions. This is a significant advantage over Boc-protected analogs, which would require acidic conditions that could compromise downstream functional group transformations [1].

Application

Selection Property

Validation Focus

UV-monitored SPPS

UV-active Cbz chromophore

HPLC/TLC deprotection monitoring

Fragment condensation

Masked L-Gln solubility

Coupling yield and H₂O₂ conversion

γ-Amino acid diversification

Nitrile chemoselectivity

Reduction/hydrolysis after Cbz removal

• [1] Beauchard, A.; Twum, E. A.; Lloyd, M. D.; Threadgill, M. D. S-2-Amino-4-cyanobutanoic acid (β-cyanomethyl-L-Ala) as an atom-efficient solubilising synthon for L-glutamine. Tetrahedron Letters 2011, 52 (41), 5311–5314. View Source